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Compound of Interest

Compound Name: Reproterol Hydrochloride

Cat. No.: B10775827 Get Quote

Essential Safety and Handling Guide for
Reproterol Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Reproterol
Hydrochloride (CAS No: 13055-82-8), a β2 adrenoreceptor agonist used in respiratory

research. Adherence to these procedures is essential for ensuring laboratory safety and

maintaining the integrity of your research.

Personal Protective Equipment (PPE)
When handling Reproterol Hydrochloride, it is imperative to use appropriate personal

protective equipment to minimize exposure risk. The recommended PPE includes:

Eye Protection: Safety goggles with side-shields are required to protect against splashes and

dust.

Hand Protection: Wear protective gloves.

Body Protection: An impervious clothing, such as a lab coat, should be worn.

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form, to avoid inhalation of dust or aerosols.[1][2]
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Safe Handling and Storage
Proper handling and storage are crucial to maintain the stability of Reproterol Hydrochloride
and to prevent contamination and accidental exposure.

Handling:

Avoid contact with skin and eyes.[1][2]

Prevent the formation of dust and aerosols.[1][2]

Use only in areas with adequate exhaust ventilation.[1][2]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[1]

Storage:

Keep the container tightly sealed.[1][2]

Store in a cool, well-ventilated area.[1][2]

Protect from direct sunlight and sources of ignition.[1][2]

Storage Condition Temperature Duration

Powder -20°C 3 years

In solvent -80°C 1 year

Short-term (less than 1 week) 4°C

Data sourced from multiple safety data sheets.

Emergency Procedures
First Aid Measures:
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Eye Contact: Immediately flush eyes with large amounts of water, occasionally lifting the

upper and lower eyelids. Check for and remove any contact lenses. Continue to rinse for at

least 15 minutes. Seek medical attention promptly.[1][2]

Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and shoes. Get medical attention if symptoms occur.[1][2]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide

artificial respiration or oxygen by trained personnel. It may be dangerous to the person giving

aid to give mouth-to-mouth resuscitation. Get medical attention if adverse health effects

persist or are severe.[2]

Ingestion: Wash out mouth with water. Do NOT induce vomiting. Call a physician.[2]

Accidental Release Measures:

In the event of a spill, follow these steps to ensure safety and proper cleanup:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if safe to do so. Keep the product away from

drains and water courses.[1][2]

Absorb: For solutions, absorb with a finely-powdered liquid-binding material such as

diatomite or universal binders.[1][2] For powder spills, carefully cover with an absorbent

material to avoid raising dust.

Decontaminate: Scrub surfaces and equipment with alcohol.[1][2]

Dispose: Collect all contaminated materials in a sealed container for disposal according to

approved waste disposal plant procedures.[1]

Disposal Plan
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Dispose of contents and containers in accordance with all local, regional, national and

international regulations. It is recommended to dispose of this material at an approved waste

disposal plant.[1] Avoid release to the environment.[1]

Experimental Workflow: Spill Response
The following diagram outlines the step-by-step procedure for managing a spill of Reproterol
Hydrochloride.
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Caption: Workflow for Reproterol Hydrochloride Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Reproterol|54063-54-6|MSDS [dcchemicals.com]

2. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Personal protective equipment for handling Reproterol
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10775827#personal-protective-equipment-for-
handling-reproterol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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